Cas no 34339-76-9 (1H-Pyrrole-2,5-dione,1-[3-(9-octadecenylamino)propyl]-, (Z)- (9CI))

• Product Name: 1H-Pyrrole-2,5-dione,1-[3-(9-octadecenylamino)propyl]-, (Z)- (9CI)
• CAS No: 34339-76-9
• MF: C₂₅H₄₄N₂O₂
• MW: 404.629067420959
• CID: 316854
• PubChem ID: 118648
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione,1-[3-(9-octadecenylamino)propyl]-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-[3-(9-octadecenylamino)propyl]-, (Z)- (9CI)
• 1-[3-(octadec-9-enylamino)propyl]pyrrole-2,5-dione
• (Z)-1-(3-(9-Octadecenylamino)propyl)-1H-pyrrole-2,5-dione
• 1-{3-[(9E)-octadec-9-en-1-ylamino]propyl}-1H-pyrrole-2,5-dione
• 1-{3-[(9Z)-octadec-9-en-1-ylamino]propyl}-1H-pyrrole-2,5-dione
• 34339-76-9

• Inchi： 1S/C25H44N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-26-22-18-23-27-24(28)19-20-25(27)29/h9-10,19-20,26H,2-8,11-18,21-23H2,1H3
• InChI Key： MPADOMMKFQAZGN-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCCNCCCCCCCCC=CCCCCCCCC)=O

Computed Properties

• Exact Mass: 404.34052
• Monoisotopic Mass: 404.340279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 49.4

Experimental Properties

• Density: 0.964
• Boiling Point: 526°Cat760mmHg
• Flash Point: 271.9°C
• Refractive Index: 1.497
• PSA: 49.41